Cas no 2171448-44-3 ((3S)-3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)hexanoic acid)

• Product Name: (3S)-3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)hexanoic acid
• CAS No: 2171448-44-3
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6079853
• PubChem ID: 165559351
• Update Time: 2025-06-18

(3S)-3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)hexanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)hexanoic acid
• (3S)-3-({2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopentyl}formamido)hexanoic acid
• 2171448-44-3
• EN300-1472603

• Inchi： 1S/C28H34N2O5/c1-2-8-19(15-26(31)32)30-27(33)20-14-7-9-18(20)16-29-28(34)35-17-25-23-12-5-3-10-21(23)22-11-4-6-13-24(22)25/h3-6,10-13,18-20,25H,2,7-9,14-17H2,1H3,(H,29,34)(H,30,33)(H,31,32)/t18?,19-,20?/m0/s1
• InChI Key： AXRZBOZKMJDFFC-GPJFCIFZSA-N
• SMILES： O=C(C1CCCC1CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N[C@H](CC(=O)O)CCC

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 721
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 105Ų

Additional information on (3S)-3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)hexanoic acid

Introduction to (3S)-3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)hexanoic Acid (CAS No. 2171448-44-3)

(3S)-3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)hexanoic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 2171448-44-3, belongs to a class of molecules that exhibit promising properties for therapeutic applications. Its complex structure, incorporating a cyclopentyl moiety and a fluorenylmethoxycarbonyl (Fmoc) protected amine group, makes it a valuable scaffold for further chemical modifications and biological investigations.

The fluorenylmethoxycarbonyl group is particularly noteworthy as it is commonly used in peptide synthesis to protect amino groups during solid-phase peptide synthesis (SPPS). The presence of this group in the compound suggests potential applications in the development of peptide mimetics or peptidomimetics, which are designed to mimic the biological activity of natural peptides while avoiding their limitations, such as rapid degradation or immunogenicity. The cyclopentyl ring adds another layer of complexity, contributing to the compound's steric properties and influencing its interactions with biological targets.

In recent years, there has been a growing interest in the development of novel compounds with enhanced selectivity and reduced side effects. The chiral center at the (3S) position in this molecule is particularly significant, as it allows for the synthesis of enantiomerically pure forms, which can exhibit different biological activities depending on their stereochemistry. This aspect is crucial in pharmaceutical research, where enantiomeric purity often determines the efficacy and safety of a drug candidate.

The hexanoic acid moiety at the end of the molecule provides a hydrophobic anchor that can influence solubility and membrane permeability. This feature is particularly important in drug design, as it can affect how a compound is absorbed, distributed, metabolized, and excreted (ADME) within an organism. By carefully tuning the length and nature of this hydrophobic region, researchers can optimize the pharmacokinetic properties of their compounds.

Recent studies have highlighted the importance of structure-activity relationships (SAR) in drug discovery. The unique combination of functional groups in (3S)-3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)hexanoic acid makes it an attractive candidate for exploring SAR. For instance, modifications to the fluorenylmethoxycarbonyl group could alter its protective properties or influence its interactions with enzymes involved in peptide synthesis. Similarly, changes to the cyclopentyl ring could affect its binding affinity to specific biological targets.

The potential applications of this compound extend beyond peptide mimetics. Its structural framework could be adapted for use in other therapeutic areas, such as small-molecule inhibitors or agonists targeting specific receptors or enzymes. The versatility of its core structure allows for diverse chemical modifications, making it a valuable tool for medicinal chemists seeking to develop novel therapeutics.

In addition to its synthetic utility, this compound may also serve as a key intermediate in the production of more complex molecules. Its well-defined structure and functional groups make it an ideal building block for larger scaffolds that could exhibit enhanced biological activity. By leveraging computational methods such as molecular docking and virtual screening, researchers can identify potential targets and predict how this compound might interact with them.

The field of computational chemistry has seen significant advancements in recent years, enabling more accurate predictions of molecular interactions. These tools can help researchers design experiments more efficiently by identifying promising candidates for further investigation. In the case of (3S)-3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)hexanoic acid, computational studies could provide insights into its binding mode at various biological targets, guiding efforts to optimize its activity.

The development of new synthetic methodologies is another area where this compound could play a significant role. Its complex structure presents challenges for synthetic chemists but also offers opportunities for innovation. New synthetic routes could improve yield and purity while reducing costs associated with production. Such advancements are crucial for translating laboratory discoveries into viable therapeutics.

The impact of this compound on drug discovery is further underscored by its potential to serve as a reference standard or control substance in quality control processes. Ensuring the purity and consistency of pharmaceutical compounds is essential for maintaining safety and efficacy standards. Reference standards like this one help laboratories verify that their synthetic processes are producing compounds with the expected properties.

In conclusion, (3S)-3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)hexanoic acid (CAS No. 2171448-44-3) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological activities. Its applications span from peptide mimetics to small-molecule inhibitors, making it a versatile tool for drug discovery and development. As research continues to uncover new therapeutic targets and synthetic methodologies, compounds like this one will undoubtedly play an increasingly important role in shaping the future of medicine.